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Introduction

The targeted degradation of proteins represents a paradigm shift in therapeutic intervention,
moving beyond simple inhibition to the complete removal of disease-causing proteins.
Proteolysis-targeting chimeras (PROTACS) are a novel class of small molecules that facilitate
this process by hijacking the cell's natural protein disposal machinery. dBAZ2B is a first-in-
class PROTAC designed to selectively induce the degradation of Bromodomain Adjacent to
Zinc Finger Domain 2B (BAZ2B), a protein implicated in various diseases due to its role in
chromatin remodeling.[1][2]

These application notes provide detailed protocols for the measurement and characterization of
dBAZ2B-mediated BAZ2B degradation, offering researchers the necessary tools to investigate
its therapeutic potential. The methodologies described herein are essential for determining key
parameters such as the half-maximal degradation concentration (DC50) and the maximum
degradation level (Dmax).

Signaling Pathway and Mechanism of Action
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BAZ2B is a regulatory subunit of the ATP-dependent chromatin remodeling complexes BRF1
and BRF5.[3][4] These complexes play a crucial role in regulating DNA accessibility and gene
transcription by controlling nucleosome positioning.[3] The bromodomain of BAZ2B specifically
recognizes acetylated lysine residues on histone tails, tethering the remodeling complex to
specific chromatin regions. Dysregulation of BAZ2B function has been associated with various
diseases, including cancer.

dBAZ2B is a heterobifunctional molecule consisting of a ligand that binds to BAZ2B, a linker,
and a ligand that recruits an E3 ubiquitin ligase. This ternary complex formation between
BAZ2B, dBAZ2B, and the E3 ligase leads to the polyubiquitination of BAZ2B, marking it for
degradation by the 26S proteasome. The removal of BAZ2B from the cell disrupts its function in
chromatin remodeling, thereby impacting gene expression programs that may be driving

disease.
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Caption: BAZ2B's role in chromatin remodeling and disease.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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